Cas no 1781565-53-4 (2-Bromo-3-fluoro-6-hydroxyphenylacetic acid)
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid is a halogenated phenylacetic acid derivative with a hydroxyl group at the 6-position, offering unique reactivity for synthetic applications. The presence of bromo and fluoro substituents enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling selective functionalization. The hydroxyl group provides a handle for further derivatization, such as etherification or esterification. This compound’s structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry where halogenated aromatics are often employed to modulate bioactivity. Its well-defined reactivity profile ensures consistent performance in cross-coupling reactions and other transformations. Suitable for research-scale applications requiring precise control over molecular architecture.
1781565-53-4 structure
Product Name:2-Bromo-3-fluoro-6-hydroxyphenylacetic acid
CAS No:1781565-53-4
MF:C8H6BrFO3
MW:249.033845424652
CID:4973347
Update Time:2025-10-14
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-3-fluoro-6-hydroxyphenylacetic acid
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- Inchi: 1S/C8H6BrFO3/c9-8-4(3-7(12)13)6(11)2-1-5(8)10/h1-2,11H,3H2,(H,12,13)
- InChI Key: XHWYQLXTXGJOKC-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1CC(=O)O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021841-250mg |
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid |
1781565-53-4 | 97% | 250mg |
480.00 USD | 2021-06-24 | |
| Alichem | A013021841-500mg |
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid |
1781565-53-4 | 97% | 500mg |
847.60 USD | 2021-06-24 | |
| Alichem | A013021841-1g |
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid |
1781565-53-4 | 97% | 1g |
1,564.50 USD | 2021-06-24 |
2-Bromo-3-fluoro-6-hydroxyphenylacetic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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